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Compound of Interest

Compound Name: Fura-4F, Pentapotassium salt

CAS No.: 299172-08-0

Cat. No.: B1147991

Get Quote

Topic: Optimization of Loading Concentration & Experimental Protocols Product Form: Cell-

Impermeant Pentapotassium Salt (Not AM Ester) Application: Patch Clamp (Whole-cell),

Microinjection, Permeabilized Cells[1][2]

Executive Summary
You have chosen Fura-4F pentapotassium salt, a ratiometric calcium indicator designed for

low-affinity measurements (

).[1] Unlike the high-affinity standard Fura-2 (

), Fura-4F is engineered to measure higher calcium peaks (up to

) and, critically, to minimize the "observer effect" where the dye itself buffers the calcium
transient you are trying to measure.[1]

Because this is the salt form, it is membrane-impermeant.[1][3] You cannot load it by incubating

cells in the media. It must be physically introduced into the cytosol, most commonly via a patch-

clamp pipette.[1]
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Part 1: The Golden Ratio – Optimization Guides
Q1: What is the optimal concentration of Fura-4F to add to my
internal pipette solution?
Direct Answer: For most whole-cell patch-clamp experiments, the optimal range is 50

M to 200

M.[1]

The Technical Rationale: In patch-clamp fluorometry, you face a trade-off between Signal-to-

Noise Ratio (SNR) and Intracellular Buffering.[1][2]

The Lower Limit (50

M): Below this concentration, photon flux is often insufficient for ratiometric imaging (340/380
nm excitation), leading to noisy ratios.[1]

The Upper Limit (200

M+): Although Fura-4F has a lower affinity than Fura-2, adding it at high concentrations (e.g.,
500

M) adds significant exogenous buffering capacity (

) to the cell.[1] This slows down calcium diffusion and blunts the kinetics of fast transients.

Optimization Protocol: Start at 100

M.

If signal is weak: Check your optical path (lamp intensity, exposure time) before increasing

dye concentration.[1][2]

If kinetics look sluggish: Decrease to 50

M.
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Q2: How does Fura-4F minimize the "Buffering Artifact" compared to
Fura-2?
Direct Answer: Fura-4F buffers approximately 5-fold less calcium than Fura-2 at the same

concentration.[1][2]

The Science: The buffering capacity added by a dye (

) is inversely proportional to its dissociation constant (

).[1][2]

(Simplified for resting calcium levels)[1]

Fura-2 (

): At 100

M loading,

.[1] This dominates the cell's endogenous buffering (

).[1]

Fura-4F (

): At 100

M loading,

.[1] This is much closer to physiological endogenous buffering, preserving the natural shape
of calcium spikes.[1]

Part 2: Troubleshooting & Diagnostics
Q3: I am getting zero fluorescence after establishing a whole-cell
mode. Why?
Diagnostic Checklist:

Access Resistance (
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): The salt form relies on diffusion from the pipette into the cytosol.[1] If your

is high (>20 M

), diffusion is restricted.[1][2]

Time Constant: Diffusion is not instant.[1][2] For a small cell (10–15 pF), equilibration takes

2–5 minutes.[1] For large cells (e.g., oocytes, cardiomyocytes), it can take 10–20 minutes.[1]

Light Path: Ensure your shutter is open and the UV filter wheel is spinning/switching

correctly.[2]

Q4: My calculated Calcium values are consistently too high/low. How
do I calibrate?
Direct Answer: You cannot rely on the generic

(770 nM).[1][2] You must perform an In Vivo Calibration or a Pseudo-In Vivo Calibration.[1][2]

The Problem: The viscosity and ionic strength of cytoplasm shift the

and the dynamic range (

,

) compared to a cuvette.

The Solution (Pipette Calibration Method):

Measure

: Fill a pipette with internal solution containing 10 mM EGTA and 0 mM

(plus Fura-4F). Patch a cell and wait for equilibration.[2] Record the ratio.

Measure

: Fill a pipette with internal solution containing 10 mM

(saturating Ca). Patch a different cell. Record the ratio.

Calculate: Use the Grynkiewicz equation with these empirically determined
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and

values.

Part 3: Visualization & Workflows
Figure 1: Dye Selection Decision Tree
Use this logic to confirm Fura-4F is the correct tool for your physiological event.

Start: Define Calcium Event

Expected [Ca2+] Peak?

Low (< 1 µM)
(Resting / Small Oscillations)

High (1 µM - 10 µM)
(Tetany / Pathological)

Extreme (> 10 µM)
(Mitochondria / SR)

Use Fura-2
(Kd ~145 nM)
High Affinity

Best SNR

Use Fura-4F
(Kd ~770 nM)

Medium-Low Affinity

Avoids Saturation

Use Fura-FF
(Kd ~5.5 µM)

Very Low Affinity

Linear Range

Click to download full resolution via product page

Caption: Decision logic for selecting Fura variants based on calcium affinity (

). Fura-4F bridges the gap between cytosolic resting levels and pathological peaks.[1]

Figure 2: Pipette Loading Workflow
Step-by-step protocol to ensure stability and solubility.
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1. Reconstitution

Dissolve Pentapotassium Salt
in nuclease-free water

to 1-5 mM Stock.

2. Aliquoting

Store at -20°C.
Protect from light.
Avoid freeze-thaw.

3. Dilution

Dilute to 100 µM in
Intracellular Pipette Solution

(High K+, Low Ca2+).

4. Filtration CRITICAL: Filter (0.22 µm)
to prevent pipette tip clogging.

Click to download full resolution via product page

Caption: Preparation workflow for Fura-4F Pentapotassium Salt. Filtration (Step 4) is critical for

patch-clamp success.

Part 4: Data Summary & Specifications
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Property Value / Specification Notes

Molecule Fura-4F Pentapotassium Salt
Cell-impermeant; requires

physical loading.[1][2]

ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703=""

class="inline ng-star-inserted">

(

)

~770 nM (at 22°C)
Significantly higher than Fura-

2 (~145 nM).[1]

Excitation
340 nm (Bound) / 380 nm

(Free)
Ratiometric shift.[1][2]

Emission ~510 nm Green emission.[1][2]

Solubility Water, Aqueous Buffers
Do not use DMSO/Pluronic

(that is for AM esters).[1][2]

Opt. Concentration
50 - 200

M
In pipette solution.

Mg Sensitivity Low
Less interference than older

dyes.[1]
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artifacts). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

